(6Z,9Z)-18-bromooctadeca-6,9-diene

• CAS: 13044-37-6

Core Science & Biosynthesis

A Technical Guide to (6Z,9Z)-18-Bromooctadeca-6,9-diene: A Strategic Precursor in Insect Pheromone Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

(6Z,9Z)-18-Bromooctadeca-6,9-diene is a long-chain unsaturated alkyl halide that serves as a pivotal intermediate in the complex field of chemical synthesis. Its distinct structural features—a C18 backbone, specific cis (Z) stereochemistry of its two double bonds, and a terminal bromine atom—make it a highly valuable building block, particularly for the synthesis of insect sex pheromones. This guide provides an in-depth analysis of its chemical properties, outlines its primary application in the synthesis of lepidopteran pheromones, details relevant synthetic protocols, and discusses the significance of its derivatives in integrated pest management strategies.

Compound Profile and Physicochemical Properties

(6Z,9Z)-18-Bromooctadeca-6,9-diene, also known as Linoleyl Bromide, is a specialized chemical intermediate not found in nature but synthesized for its utility in organic chemistry.[1] The terminal bromine atom provides a reactive site for nucleophilic substitution or organometallic reagent formation, while the diene system with its specific (Z,Z) configuration is a common motif in the sex pheromones of numerous moth and butterfly species (Lepidoptera).[2]

Table 1: Physicochemical Properties of (6Z,9Z)-18-Bromooctadeca-6,9-diene

Property	Value	Source
CAS Number	13044-37-6	[3]
Molecular Formula	C₁₈H₃₃Br	[3]
Molecular Weight	329.36 g/mol	[3]
IUPAC Name	(6Z,9Z)-18-bromo-6,9-octadecadiene
Physical Form	Liquid
Purity	Typically ≥95%	[3]
Storage Conditions	2-8°C, Sealed in dry conditions
SMILES	CCCCC/C=C\C/C=C\CCCCCCCCBr	[3]
InChI Key	SBRPUFDSMGABKD-HZJYTTRNSA-N

Core Application: A Versatile Synthon for Insect Pheromones

The primary and most significant application of (6Z,9Z)-18-bromooctadeca-6,9-diene is its role as a precursor in the total synthesis of insect sex pheromones. Many lepidopteran species, particularly those in the Geometridae family, utilize long-chain polyunsaturated hydrocarbons or their epoxidized derivatives as attractants.[2] The C18 carbon skeleton and the (6Z,9Z)-diene system of the title compound provide a foundational structure that can be strategically modified to yield these complex, biologically active molecules.

The terminal bromide is a key functional group that allows for carbon chain extension and functional group interconversion, essential steps in building more complex pheromone structures from a simpler starting material. This "late-stage diversification" approach is a powerful strategy in organic synthesis, enabling the creation of a library of related compounds from a common intermediate.[4]

Synthetic Target Example: (3Z,6Z,9Z)-3,6,9-Octadecatriene

A prominent example of a pheromone derivable from this precursor is (3Z,6Z,9Z)-3,6,9-octadecatriene. This compound is a major component of the sex pheromone blend of several moth species, including the winter moth, Erannis bajaria.[5][6] The synthesis of such molecules is crucial for developing species-specific lures used in pest monitoring and mating disruption programs, which offer an environmentally benign alternative to broad-spectrum pesticides.

Two plausible synthetic pathways originating from (6Z,9Z)-18-bromooctadeca-6,9-diene are detailed below, leveraging fundamental organometallic reactions.

Pathway A: Grignard Reagent Formation and Coupling

This pathway involves the conversion of the bromo-diene into a Grignard reagent, a potent carbon-based nucleophile, which can then be coupled with a suitable electrophile to extend the carbon chain and introduce the final functional group or unsaturation.

Experimental Protocol: Synthesis via Grignard Reagent

• Grignard Reagent Formation:

  • To a flame-dried, three-necked flask under an inert atmosphere (e.g., Argon), add magnesium turnings.

  • Add a small volume of anhydrous diethyl ether or THF.

  • Slowly add a solution of (6Z,9Z)-18-bromooctadeca-6,9-diene in the anhydrous solvent. Initiation may require gentle heating or the addition of a small crystal of iodine.

  • The reaction is exothermic and should be maintained at a gentle reflux until all the magnesium is consumed. The resulting solution contains the Grignard reagent, (6Z,9Z)-octadeca-6,9-dien-18-ylmagnesium bromide.

  • Causality: The magnesium inserts into the carbon-bromine bond, reversing the polarity of the terminal carbon from electrophilic to strongly nucleophilic.[7][8] Anhydrous conditions are critical as Grignard reagents are strong bases and will be quenched by protic solvents like water.[7]

• Coupling Reaction (Example):

  • This step is hypothetical as a direct coupling to form a triene is complex. A more common strategy would be to use the Grignard reagent to add to a carbonyl compound like an aldehyde or ketone.[9][10] For instance, reacting the Grignard reagent with formaldehyde would yield (7Z,10Z)-nonadeca-7,10-dien-1-ol after acidic workup. This demonstrates the utility of the bromo-diene in creating functionalized C19 derivatives.

Caption: Grignard pathway from the bromo-diene precursor.

Pathway B: Wittig Reaction for Alkene Synthesis

The Wittig reaction is a powerful and widely used method for creating carbon-carbon double bonds from carbonyl compounds and a phosphonium ylide.[11] The bromo-diene can be converted into a phosphonium salt, which is the precursor to the ylide needed for the reaction. This is particularly useful for introducing a new double bond with specific stereochemistry.

Experimental Protocol: Synthesis via Wittig Reaction

• Phosphonium Salt Formation:

  • Reflux a solution of (6Z,9Z)-18-bromooctadeca-6,9-diene with an equimolar amount of triphenylphosphine (PPh₃) in a suitable solvent like acetonitrile or toluene for 24-48 hours.

  • The phosphonium salt, [(6Z,9Z)-octadeca-6,9-dien-18-yl]triphenylphosphonium bromide, will often precipitate upon cooling and can be isolated by filtration.

  • Causality: This is a standard Sₙ2 reaction where the phosphorus atom of PPh₃ acts as the nucleophile, displacing the bromide.

• Ylide Generation and Wittig Reaction:

  • Suspend the phosphonium salt in an anhydrous solvent (e.g., THF) under an inert atmosphere at a low temperature (e.g., -78°C).

  • Add a strong base, such as n-butyllithium (n-BuLi) or sodium hydride (NaH), dropwise. The appearance of a characteristic color (often orange or red) indicates the formation of the phosphorus ylide.

  • Slowly add the desired aldehyde (e.g., propenal for targeting a triene system) to the ylide solution.

  • Allow the reaction to warm to room temperature and stir until completion.

  • Workup involves quenching the reaction, extracting with an organic solvent, and purification by column chromatography to isolate the target alkene.

  • Causality: The strong base deprotonates the carbon adjacent to the phosphorus, creating a nucleophilic ylide.[12] This ylide then attacks the carbonyl carbon of the aldehyde. The stereochemical outcome ((E) vs. (Z) for the newly formed double bond) depends on whether the ylide is "stabilized" or "non-stabilized". Non-stabilized ylides, like the one derived from our alkyl bromide, typically yield the Z-alkene as the major product.[12][13]

Caption: Wittig reaction workflow for pheromone synthesis.

Broader Context and Future Directions

The synthesis of insect pheromones is a cornerstone of modern, sustainable agriculture and forestry.[14] By providing synthetic versions of these powerful chemical signals, researchers can develop highly specific and non-toxic methods for pest control. These methods, such as mating disruption, involve permeating an area with the synthetic pheromone to prevent male insects from locating females, thereby suppressing the population.[15][16]

(6Z,9Z)-18-Bromooctadeca-6,9-diene represents a key strategic intermediate in this endeavor. Its availability allows for the efficient and modular synthesis of a range of valuable pheromones. Future research may focus on developing more efficient, catalytic methods for its conversion into target molecules, potentially utilizing cross-coupling reactions or novel enzymatic pathways to further enhance the sustainability and cost-effectiveness of pheromone production.

Conclusion

(6Z,9Z)-18-Bromooctadeca-6,9-diene is more than a mere laboratory chemical; it is a critical enabling tool for the synthesis of complex, biologically active molecules. Its primary utility lies in its application as a versatile precursor for insect sex pheromones, particularly those of lepidopteran pests. Through well-established synthetic transformations such as Grignard and Wittig reactions, this bromo-diene provides a reliable and adaptable starting point for constructing the intricate carbon skeletons and specific stereochemistries required for pheromonal activity. The continued use and innovative modification of this synthon will undoubtedly play a crucial role in the ongoing development of effective and environmentally responsible pest management technologies.

References

• Organic Chemistry Finals Review. (2025, May 15). Multistep Synthesis with Chain Elongation, Radicals, and More. YouTube. [Link]

• Schulz, S., et al. (Year). Biosynthesis of (3Z,6Z,9Z)-3,6,9-octadecatriene: the main component of the pheromone blend of Erannis bajaria. PubMed. [Link]

• Ashenhurst, J. (2018, February 6). The Wittig Reaction: A Useful Method For Converting Aldehydes and Ketones To Alkenes. Master Organic Chemistry. [Link]

• Jain, S. C., Roelofs, W. L., & Meinwald, J. (1977). Synthesis of a sex attractant pheromone from a geometrid moth, Operophtera brumata (the winter moth). The Journal of Organic Chemistry. [Link]

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An In-depth Technical Guide to (6Z,9Z)-18-Bromooctadeca-6,9-diene: Synthesis, Characterization, and Applications

This guide provides a comprehensive technical overview of (6Z,9Z)-18-bromooctadeca-6,9-diene, a functionalized long-chain unsaturated hydrocarbon. Drawing from established chemical principles and methodologies, this document details its synthesis, structural elucidation, physicochemical properties, and potential applications, offering valuable insights for researchers, scientists, and professionals in drug development and fine chemical synthesis.

Introduction and Molecular Overview

(6Z,9Z)-18-Bromooctadeca-6,9-diene, also known as linoleyl bromide, is a derivative of linoleic acid, an essential omega-6 fatty acid. Its structure features an eighteen-carbon chain with two cis double bonds at the 6th and 9th positions and a terminal bromine atom. This unique combination of a lipophilic hydrocarbon tail, reactive double bonds, and a terminal halide functional group makes it a versatile intermediate in organic synthesis.

The presence of the bromine atom, a good leaving group, allows for a variety of nucleophilic substitution reactions, while the diene system can participate in addition and cycloaddition reactions. The long alkyl chain imparts significant nonpolar character, influencing its solubility and potential applications in lipid-based systems.

Molecular Structure:

Caption: Synthetic pathway for (6Z,9Z)-18-Bromooctadeca-6,9-diene.

Experimental Protocol

Step 1: Synthesis of (9Z,12Z)-octadeca-9,12-dien-1-yl methanesulfonate

• To a solution of (9Z,12Z)-octadeca-9,12-dien-1-ol (1.0 eq) in anhydrous dichloromethane (CH₂Cl₂) under an inert atmosphere (e.g., nitrogen or argon) at 0 °C, add triethylamine (1.5 eq) or pyridine (1.5 eq).

• Slowly add methanesulfonyl chloride (1.2 eq) dropwise to the stirred solution, maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with the addition of cold water.

• Separate the organic layer, and wash successively with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude mesylate, which can be used in the next step without further purification.

Step 2: Synthesis of (6Z,9Z)-18-Bromooctadeca-6,9-diene

• Dissolve the crude (9Z,12Z)-octadeca-9,12-dien-1-yl methanesulfonate (1.0 eq) in anhydrous diethyl ether under an inert atmosphere.

• Add anhydrous magnesium bromide (MgBr₂) (3.0 eq) to the solution.

• Reflux the mixture for 12-18 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into a separatory funnel containing cold water.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers and wash with water and then with a saturated potassium carbonate solution to neutralize any remaining acid. [1]7. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by vacuum distillation or column chromatography on silica gel using a non-polar eluent such as hexane.

Structural Elucidation and Physicochemical Properties

The structure and purity of (6Z,9Z)-18-bromooctadeca-6,9-diene are confirmed through a combination of spectroscopic techniques and physical property measurements.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:

While a fully assigned experimental spectrum for (6Z,9Z)-18-bromooctadeca-6,9-diene is not readily available in the public domain, a predicted spectrum can be derived from the known spectra of linoleyl alcohol and the expected influence of the terminal bromine atom. [2][3]

• ¹H NMR (Predicted, CDCl₃, 400 MHz):

  • δ 5.25-5.45 (m, 4H, olefinic protons, -CH=CH-).

  • δ 3.40 (t, J = 6.8 Hz, 2H, brominated methylene, -CH₂Br).

  • δ 2.77 (t, J = 6.4 Hz, 2H, bis-allylic protons, =CH-CH₂-CH=).

  • δ 2.05 (q, J = 6.8 Hz, 4H, allylic protons, -CH₂-CH=).

  • δ 1.85 (quint, J = 7.2 Hz, 2H, -CH₂-CH₂Br).

  • δ 1.20-1.45 (m, 14H, aliphatic methylene protons, -(CH₂)₇-).

  • δ 0.89 (t, J = 7.0 Hz, 3H, terminal methyl group, -CH₃).

• ¹³C NMR (Predicted, CDCl₃, 100 MHz):

  • δ 130.2, 129.8, 128.1, 127.9 (olefinic carbons).

  • δ 33.9 (-CH₂Br).

  • δ 32.5, 31.5, 29.6, 29.3, 29.1, 28.7, 27.2, 25.6, 22.5 (aliphatic carbons).

  • δ 14.1 (-CH₃).

Mass Spectrometry (MS):

The mass spectrum of (6Z,9Z)-18-bromooctadeca-6,9-diene will exhibit a characteristic isotopic pattern for a monobrominated compound, with two molecular ion peaks of nearly equal intensity at M⁺ and [M+2]⁺, corresponding to the natural abundance of the ⁷⁹Br and ⁸¹Br isotopes. [4][5]

• Expected Molecular Ion Peaks: [C₁₈H₃₃⁷⁹Br]⁺ at m/z ≈ 328 and [C₁₈H₃₃⁸¹Br]⁺ at m/z ≈ 330.

• Major Fragmentation Pathways:

  • Loss of a bromine radical (•Br) to give a fragment at m/z ≈ 249.

  • Cleavage of the C-C bond alpha to the bromine atom.

  • Fragmentation at the allylic and bis-allylic positions.

  • A series of fragment ions separated by 14 mass units (-CH₂-) corresponding to the cleavage of the alkyl chain. [6] Infrared (IR) Spectroscopy:

The IR spectrum will show characteristic absorption bands for the different functional groups present in the molecule.

• ~3010 cm⁻¹: C-H stretch of the cis-disubstituted double bonds.

• 2850-2960 cm⁻¹: C-H stretches of the aliphatic chain.

• ~1655 cm⁻¹: C=C stretching of the double bonds.

• ~720 cm⁻¹: =C-H out-of-plane bending of the cis-alkenes.

• 560-690 cm⁻¹: C-Br stretching vibration.

Physicochemical Properties

Property	Value (Estimated)	Source
Molecular Formula	C₁₈H₃₃Br	[4]
Molecular Weight	329.36 g/mol	[7]
CAS Number	13044-37-6	[7]
Appearance	Colorless to light yellow liquid	[8]
Boiling Point	>200 °C at reduced pressure	[9][10]
Density	~0.95 - 1.05 g/cm³	[11]
Refractive Index	~1.48 - 1.50
Solubility	Insoluble in water; soluble in common organic solvents (e.g., hexane, ether, dichloromethane).

Applications and Future Directions

(6Z,9Z)-18-Bromooctadeca-6,9-diene is a valuable synthetic intermediate with potential applications in several areas of chemical research and development.

Synthesis of Insect Pheromones

Long-chain unsaturated hydrocarbons are common components of insect sex pheromones. The structural motif of (6Z,9Z)-18-bromooctadeca-6,9-diene makes it a potential precursor for the synthesis of certain lepidopteran pheromones. For example, (Z,Z)-6,9-nonadecadiene is a sex pheromone component of the omnivorous looper, Sabulodes caberata. [12][13]The C18 bromide can be used in coupling reactions (e.g., Grignard or Gilman coupling) to extend the carbon chain and introduce the required structural features of the target pheromone.

Intermediate in Drug Discovery and Development

The introduction of a bromine atom into a molecule can significantly alter its biological activity and pharmacokinetic properties. -18-bromooctadeca-6,9-diene can serve as a lipophilic building block in the synthesis of novel drug candidates. The terminal bromide can be displaced by various nucleophiles to introduce different functional groups, allowing for the creation of a library of compounds for screening. Brominated fatty acid derivatives have been investigated for their potential as antimicrobial and anticancer agents. [13]

Functionalized Lipid Synthesis

As a derivative of linoleic acid, this compound can be used to synthesize a variety of functionalized lipids for research in lipidomics, cell biology, and materials science. The terminal bromide allows for the attachment of reporter groups (e.g., fluorescent dyes, biotin) or for covalent linkage to surfaces or other biomolecules.

Safety and Handling

(6Z,9Z)-18-bromooctadeca-6,9-diene should be handled with appropriate safety precautions in a well-ventilated fume hood.

• GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation). [14]* Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P302+P352 (IF ON SKIN: Wash with plenty of soap and water). [14]* Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep the container tightly closed. Protect from light and moisture. Recommended storage temperature is 4°C. [7]* Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

(6Z,9Z)-18-bromooctadeca-6,9-diene is a versatile and reactive molecule with significant potential as a synthetic intermediate. Its synthesis from readily available linoleyl alcohol is achievable through established methods. The combination of its long alkyl chain, diene system, and terminal bromide functionality makes it a valuable tool for the construction of complex molecules in the fields of pheromone synthesis, drug discovery, and materials science. This guide provides a foundational understanding of its properties and synthesis to facilitate its use in further research and development.

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A Researcher's Guide to Investigating Novel Long-Chain Polyunsaturated Bromides in Insect Chemical Ecology: A Case Study on (6Z,9Z)-18-bromooctadeca-6,9-diene

Abstract

This technical guide addresses the inquiry into the role of (6Z,9Z)-18-bromooctadeca-6,9-diene in insect chemical ecology. A comprehensive review of the current scientific literature reveals no documented role for this specific compound as a semiochemical in insect communication. However, its structural similarity to known long-chain polyunsaturated hydrocarbon pheromones provides a valuable opportunity to outline a systematic approach for the discovery, characterization, and potential application of novel semiochemicals. This document serves as an in-depth resource for researchers, scientists, and drug development professionals, providing a framework for investigating the bioactivity of novel compounds like (6Z,9Z)-18-bromooctadeca-6,9-diene. We will delve into the established methodologies for the identification of insect pheromones, including electrophysiological and behavioral assays, and provide detailed protocols for their execution. Furthermore, we will explore the synthesis of such long-chain polyunsaturated molecules and discuss the significance of structure-activity relationships in the context of chemical ecology.

Introduction: The Silent Language of Insects

Insects inhabit a world rich in chemical cues, where communication is predominantly mediated by a diverse array of organic molecules known as semiochemicals. These compounds govern critical behaviors such as mating, aggregation, alarm signaling, and foraging.[1] Semiochemicals are broadly categorized into pheromones, which facilitate intraspecific communication, and allelochemicals, which mediate interspecific interactions. The specificity and potency of these chemical signals make them powerful tools for integrated pest management (IPM) strategies, offering environmentally benign alternatives to conventional pesticides.[1]

A significant class of insect pheromones consists of long-chain unsaturated hydrocarbons and their derivatives (e.g., alcohols, aldehydes, and esters).[2] These molecules, often characterized by specific double bond geometries and positions, are crucial for species recognition and reproductive isolation. The user's interest in (6Z,9Z)-18-bromooctadeca-6,9-diene, a C18 diene, aligns with the structural motifs of many known lepidopteran pheromones. While this specific brominated compound is not a recognized natural product in insect chemical ecology, its investigation provides a model for the logical workflow of identifying and characterizing new semiochemicals.

The Uncharted Territory of (6Z,9Z)-18-bromooctadeca-6,9-diene

A thorough search of chemical databases and scientific literature indicates that (6Z,9Z)-18-bromooctadeca-6,9-diene is commercially available as a synthetic chemical.[2][3][4] Its chemical properties are summarized in Table 1.

Table 1: Chemical Properties of (6Z,9Z)-18-bromooctadeca-6,9-diene

Property	Value	Source(s)
CAS Number	13044-37-6	[2]
Molecular Formula	C₁₈H₃₃Br	[2][3]
Molecular Weight	329.36 g/mol	[2]
Appearance	Liquid	[3]
Purity (typical)	≥95%	[2][3]

Despite its commercial availability, there is no scientific literature to date that identifies (6Z,9Z)-18-bromooctadeca-6,9-diene as a naturally occurring insect semiochemical. This presents two possibilities for the researcher: either the compound has no biological activity in insects, or its role has yet to be discovered. The following sections of this guide will provide the experimental framework to test the latter hypothesis.

A Roadmap for Discovering Novel Semiochemicals

The identification of a new semiochemical is a multi-step process that combines analytical chemistry, electrophysiology, and behavioral biology. The general workflow is depicted in the diagram below.

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An In-depth Technical Guide to the Safe Handling of (6Z,9Z)-18-bromooctadeca-6,9-diene for Research and Development

This guide provides a comprehensive overview of the safety and handling protocols for (6Z,9Z)-18-bromooctadeca-6,9-diene, a specialized chemical intermediate pertinent to researchers, scientists, and professionals in drug development. The information herein is synthesized from available safety data and scientific literature on this compound and structurally related molecules to ensure a thorough understanding of its properties and associated risks.

Chemical and Physical Properties

(6Z,9Z)-18-bromooctadeca-6,9-diene is a long-chain unsaturated bromoalkane. A clear understanding of its physical and chemical properties is fundamental to its safe handling.

Property	Value	Source
CAS Number	13044-37-6	[1]
Molecular Formula	C₁₈H₃₃Br	[1]
Molecular Weight	329.36 g/mol	[1]
Physical Form	Liquid
Purity	Typically ≥95%	[1][2]
Storage Temperature	4°C	[1]

Hazard Identification and Classification

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), (6Z,9Z)-18-bromooctadeca-6,9-diene is classified with the following hazards:

• GHS Pictogram: GHS07 (Harmful)[1]

• Signal Word: Warning[1]

Hazard Statements: [1]

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautionary Statements: [1]

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P302+P352: IF ON SKIN: Wash with plenty of soap and water.

Toxicological Profile: An Evidence-Based Assessment

Long-chain saturated fatty acids have been shown to induce pro-inflammatory responses and can impact the growth and viability of endothelial cells[3]. While this compound is unsaturated, the potential for biological activity due to the long alkyl chain should be considered.

The presence of the bromine atom suggests that the compound may act as an alkylating agent, a common mechanism of toxicity for halogenated hydrocarbons. Such compounds can react with biological nucleophiles, including DNA and proteins, leading to cellular damage.

Synthesis and Potential Impurities

The synthesis of halogenated fatty acids can be achieved through various methods, including the reaction of a fatty acid with a halogenating agent[]. For unsaturated compounds like (6Z,9Z)-18-bromooctadeca-6,9-diene, the synthesis must be carefully controlled to avoid unwanted reactions at the double bonds.

Potential impurities could include unreacted starting materials, isomers with different double bond configurations, or byproducts from side reactions. Analytical methods such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy are essential for confirming the purity of the synthesized compound and identifying any significant impurities[5][6].

Reactivity and Stability

(6Z,9Z)-18-bromooctadeca-6,9-diene possesses two primary sites of reactivity: the carbon-bromine bond and the two carbon-carbon double bonds.

• Nucleophilic Substitution: The terminal bromine atom can be displaced by nucleophiles. This reactivity is a key consideration when selecting solvents and reaction partners.

• Oxidation: The polyunsaturated chain is susceptible to oxidation, which can lead to the formation of various oxygenated derivatives. Contact with strong oxidizing agents should be avoided.

• Thermal Decomposition: While specific data is unavailable for this compound, bromoalkanes can decompose at elevated temperatures to release hydrogen bromide, a corrosive gas[7].

Safe Handling and Storage Protocols

Adherence to stringent handling and storage protocols is critical to minimize exposure and maintain the integrity of the compound.

Engineering Controls

• All handling of (6Z,9Z)-18-bromooctadeca-6,9-diene should be conducted in a well-ventilated laboratory, preferably within a certified chemical fume hood[8].

• An emergency eyewash station and safety shower must be readily accessible[9].

Personal Protective Equipment (PPE)

• Eye Protection: Chemical splash goggles are mandatory. A face shield is recommended when handling larger quantities[8][9].

• Hand Protection: Wear nitrile or neoprene gloves. Inspect gloves for any signs of degradation or perforation before use[8].

• Skin and Body Protection: A fully buttoned lab coat should be worn. For significant quantities, additional protective clothing may be necessary[8].

Storage

• Store at the recommended temperature of 4°C in a tightly sealed, compatible container[1].

• The container should be stored in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents[8][9].

Experimental Workflows

Aliquoting and Dispensing

Caption: Workflow for aliquoting (6Z,9Z)-18-bromooctadeca-6,9-diene.

Emergency Procedures

Prompt and appropriate action is crucial in the event of an emergency.

Spill Response

Caption: Emergency response workflow for a spill.

First Aid Measures

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention[7].

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek medical attention if irritation persists[7].

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[9].

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention[10].

Disposal Considerations

Waste containing (6Z,9Z)-18-bromooctadeca-6,9-diene must be treated as hazardous waste.

• Collect all waste, including contaminated consumables, in a clearly labeled, sealed container designated for halogenated organic waste[7][8].

• Do not dispose of this chemical down the drain[7].

• Follow all local, state, and federal regulations for the disposal of hazardous chemical waste[11].

Conclusion

While (6Z,9Z)-18-bromooctadeca-6,9-diene presents moderate hazards, its safe use in a research and development setting can be achieved through a thorough understanding of its properties, adherence to established safety protocols, and the consistent use of appropriate personal protective equipment. The information presented in this guide is intended to provide a robust framework for the safe handling of this compound. Researchers are encouraged to consult the safety data sheet provided by the supplier and to perform a risk assessment specific to their experimental procedures.

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• M-Smith A, K-Brown S, I-K-M-Ali M, L-Patrick D. Purification of Oleylamine for Materials Synthesis and Spectroscopic Diagnostics for trans Isomers. Langmuir. 2019;35(7):2841-2851. [Link]

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Storage conditions for unsaturated brominated hydrocarbons

An In-depth Technical Guide to the Storage of Unsaturated Brominated Hydrocarbons

Authored by: A Senior Application Scientist

This guide provides a comprehensive framework for the safe and effective storage of unsaturated brominated hydrocarbons. As a class of compounds, these molecules are characterized by high reactivity stemming from the interplay between the carbon-carbon double or triple bond and the electron-withdrawing nature of the bromine atom. This inherent reactivity makes them invaluable synthons in pharmaceutical development and chemical research, but it also renders them susceptible to degradation through various pathways, including polymerization, elimination, and oxidation.

Understanding the causality behind storage protocols is not merely an academic exercise; it is a prerequisite for ensuring chemical integrity, experimental reproducibility, and, most critically, laboratory safety. This document moves beyond simple procedural lists to provide the foundational knowledge necessary for researchers to make informed decisions, ensuring that the compound in the bottle remains the compound on the label.

The Chemical Rationale: Understanding Inherent Instability

The stability of unsaturated brominated hydrocarbons is fundamentally governed by their electronic structure. The π-electrons of the carbon-carbon double bond are susceptible to electrophilic addition, while the C-Br bond can undergo homolytic cleavage to form radicals, particularly under the influence of light or heat.[1][2] These two reactivity centers dictate the primary degradation pathways that must be controlled during storage.

• Radical Polymerization: This is a major concern, especially for vinyl and allyl halides. Initiated by light, heat, or peroxides, the process involves the formation of a bromine or carbon radical, which then attacks the double bond of another molecule, leading to a chain reaction that can result in the formation of oligomers or polymers. This not only depletes the desired monomer but can also create a hazardous pressure buildup in a sealed container.

• Elimination Reactions: The presence of a bromine atom facilitates the elimination of hydrogen bromide (HBr), particularly with heat or in the presence of a base. This process forms an alkyne or a diene and corrosive HBr gas, which can degrade the sample and damage storage containers.

• Oxidation: Unsaturated systems can be sensitive to atmospheric oxygen, leading to the formation of peroxides, which are themselves potent radical initiators and can be shock-sensitive.

Controlling the storage environment is therefore a matter of mitigating the energy input (light and heat) and controlling the chemical environment (atmosphere and container material) to disfavor these degradation pathways.

Critical Factors for Long-Term Storage

Effective storage protocols are designed to systematically address the factors that promote degradation. Each parameter is a control point for maintaining the chemical's integrity.

Temperature: The Accelerator of Decay

Temperature is a critical variable as it directly influences reaction kinetics. Elevated temperatures increase molecular motion, providing the activation energy for unwanted reactions like polymerization and HBr elimination.

Causality: For every 10°C increase in temperature, the rate of many chemical reactions can approximately double. For volatile compounds like Vinyl Bromide (boiling point 15.8°C), storage at elevated temperatures not only accelerates decomposition but also significantly increases vapor pressure, posing a risk of container rupture.[3][4]

Recommendation: Store unsaturated brominated hydrocarbons in a cool, well-ventilated area. Refrigerated storage (2-8°C) is recommended for many common reagents like Allyl Bromide and is essential for highly volatile compounds.[5][6] Always consult the Safety Data Sheet (SDS) for the specific temperature requirements of the compound.

Light: The Initiator of Radical Chains

Light, particularly in the UV spectrum, provides the energy necessary for the homolytic cleavage of the C-Br bond, creating the initial radicals that trigger polymerization.[1] Many brominated compounds are known to be light-sensitive.[6]

Causality: The energy of a photon can be absorbed by the molecule, promoting an electron to a higher energy state and weakening bonds to the point of cleavage. This photochemical process is the primary initiator for the radical degradation of many unsaturated systems.

Recommendation: Always store light-sensitive brominated hydrocarbons in amber glass bottles or other opaque containers to exclude UV and visible light. Storage areas should be kept dark.

Atmosphere: The Role of Oxygen and Moisture

The atmosphere inside the storage container can directly impact stability.

• Oxygen: The presence of O₂ can lead to the formation of explosive peroxides and can participate in other oxidative degradation pathways.

• Moisture: Water can hydrolyze certain brominated hydrocarbons or facilitate the corrosive action of any HBr that may form. Allyl bromide, for example, is noted as being moisture-sensitive.[6]

Causality: Inert gases like argon or nitrogen are non-reactive and displace oxygen and moisture from the headspace of the container, creating an environment that cannot support oxidation or hydrolysis.

Recommendation: For long-term storage or for highly sensitive compounds, store under an inert atmosphere (e.g., nitrogen or argon). Containers should be kept tightly sealed to prevent the ingress of air and moisture.[6][7]

Chemical Stabilization: The Use of Inhibitors

Commercially available unsaturated brominated hydrocarbons are often supplied with added inhibitors to prevent spontaneous polymerization.

Causality: Inhibitors are compounds that scavenge free radicals, effectively terminating the chain reaction of polymerization before it can propagate. Common inhibitors include hydroquinone for vinyl bromide and propylene oxide for allyl bromide.[5]

Recommendation: Do not remove inhibitors from the material unless required for a specific application. If the inhibitor is removed (e.g., by distillation), the purified material will have significantly reduced stability and should be used immediately or stored under strictly controlled conditions for a very limited time.

Data Summary: Storage Parameters for Common Reagents

The following table summarizes key physical properties and recommended storage conditions for representative unsaturated brominated hydrocarbons. This data is essential for conducting risk assessments and establishing correct laboratory protocols.

Compound Name	CAS Number	Boiling Point (°C)	Flash Point (°C)	Key Sensitivities	Recommended Storage Temperature
Vinyl Bromide	593-60-2	15.8[3]	5[3]	Heat, Light	Refrigerated (2-8°C)[5]
Allyl Bromide	106-95-6	70 - 71[8]	-0.99[8]	Light, Moisture, Air[8]	Refrigerated (2-8°C)[6]
(E)-1-Bromopropene	590-13-6	58 - 60	-10	Heat, Light	Refrigerated (2-8°C)
3-Bromopropyne	106-96-7	88 - 90	10	Heat, Light, Shock	Cool, Dry Place

Note: Always refer to the manufacturer-specific Safety Data Sheet (SDS) for the most accurate and up-to-date information.

Experimental Protocols for Safe Storage and Handling

Adherence to standardized protocols is a self-validating system for ensuring safety and chemical integrity.

Protocol 4.1: Receipt and Initial Storage of New Chemicals

• Personal Protective Equipment (PPE): Before handling, don appropriate PPE, including safety goggles, a face shield, a lab coat, and chemical-resistant gloves.

• Inspect Packaging: Visually inspect the external packaging for any signs of damage or leaks.

• Inspect Primary Container: Carefully remove the chemical container. Check for a secure seal. Inspect the material for any signs of degradation, such as discoloration, cloudiness, or the presence of solid precipitates. For liquids, the material should be clear and colorless or as described by the manufacturer.

• Verify Documentation: Confirm the presence of an inhibitor if one is specified on the label or Certificate of Analysis. Note the date of receipt on the container.

• Transfer to Storage: Immediately transfer the container to the designated storage location that meets the requirements for temperature, light exclusion, and ventilation (e.g., a flammable storage cabinet in a cold room).[9]

• Segregation: Ensure the chemical is stored away from incompatible materials.[10] Unsaturated brominated hydrocarbons should be segregated from strong oxidizing agents, bases, and reactive metals like sodium or magnesium.[11][12]

Protocol 4.2: Long-Term Storage and Monitoring

• Maintain Conditions: Ensure the storage unit (refrigerator, cabinet) is functioning correctly and maintaining the desired temperature.

• Inert Atmosphere: For long-term storage of high-purity or inhibitor-free material, use a container with a PTFE-lined septum cap. After each use, flush the headspace with a gentle stream of nitrogen or argon before resealing.

• Periodic Inspection: On a semi-annual basis, visually inspect the container and its contents (without opening, if possible) for any signs of degradation. If polymerization is suspected (e.g., increased viscosity or solid formation), the material may be hazardous and should be handled with extreme caution.

• Inventory Management: Employ a "first-in, first-out" (FIFO) inventory system to ensure older stock is used first.

Visualizing Degradation and Safe Handling

Diagrams provide a clear and immediate understanding of complex chemical processes and workflows.

Diagram 5.1: Radical Polymerization Pathway

This diagram illustrates the light-induced radical chain polymerization of a generic vinyl bromide, a primary degradation pathway during improper storage.

Caption: A logical workflow for safely receiving and storing reactive chemicals.

References

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of (6Z,9Z)-18-bromooctadeca-6,9-diene

Introduction and Strategic Overview

(6Z,9Z)-18-bromooctadeca-6,9-diene and its isomers are important molecular building blocks in the fields of medicinal chemistry, materials science, and drug delivery. As functionalized lipids, they serve as precursors for synthesizing complex bioactive molecules, molecular probes, and novel polymer constituents. The presence of a terminal bromide provides a reactive handle for a variety of subsequent chemical transformations, including Grignard reagent formation, nucleophilic substitution, and transition-metal-catalyzed cross-coupling reactions.[1][2]

A significant challenge in the synthesis of such molecules is the preservation of the stereochemistry and position of the Z-configured double bonds, which are susceptible to isomerization, oxidation, or undesired addition reactions under harsh conditions. This guide provides a robust and high-fidelity synthetic route that addresses these challenges.

Causality of the Synthetic Strategy:

The direct conversion of a carboxylic acid to a terminal bromide with the same carbon chain length is not a single-step transformation. The most reliable and chemoselective pathway involves a two-step sequence:

• Reduction of the Carboxylic Acid: The carboxyl group is first reduced to a primary alcohol. This is a well-established transformation that, with the correct choice of reagent, does not affect the alkene moieties.

• Bromination of the Primary Alcohol: The resulting alcohol is then converted to the corresponding alkyl bromide. This step must be mild enough to avoid side reactions with the diene system.

This reduction-then-substitution approach is favored over alternative methods like decarboxylative bromination (e.g., the Hunsdiecker reaction)[3][4][5], as the latter can have lower yields and compatibility issues with unsaturated substrates.[3]

Note on Isomeric Precursors: The specified target is (6Z,9Z)-18-bromooctadeca-6,9-diene . This requires the corresponding (6Z,9Z)-octadeca-6,9-dienoic acid as the starting material. However, the commonly available and similarly named "linoleic acid" is (9Z,12Z)-octadeca-9,12-dienoic acid . While the synthetic protocol detailed below is directly applicable to either isomer, obtaining the correct (6Z,9Z) acid precursor is a critical prerequisite that may require a separate multi-step synthesis, as it is not as common as the 9Z,12Z isomer. For broad applicability, this guide will focus on the core conversion protocol.

Reaction Scheme and Workflow

The overall synthetic pathway is illustrated below. This two-step process ensures high yields and maintains the integrity of the sensitive diene system.

Overall Synthetic Workflow

Caption: High-level workflow for the two-step synthesis.

Chemical Reaction Scheme

Caption: Chemical transformation from the acid to the final bromide.

Detailed Experimental Protocols

Materials and Reagents

Reagent	CAS No.	Grade	Recommended Supplier
(6Z,9Z)-octadeca-6,9-dienoic acid	24955-46-8	>98%	Specialty Supplier
Lithium aluminum hydride (LiAlH₄)	16853-85-3	1.0 M solution in THF	Sigma-Aldrich, Acros
Tetrahydrofuran (THF), anhydrous	109-99-9	>99.9%, inhibitor-free	Sigma-Aldrich, Acros
Phosphorus tribromide (PBr₃)	7789-60-8	>99%	Sigma-Aldrich, Acros
Diethyl ether, anhydrous	60-29-7	>99%	Fisher Scientific
Sodium sulfate, anhydrous	7757-82-6	ACS Reagent	Fisher Scientific
Saturated Sodium Bicarbonate (NaHCO₃)	144-55-8	ACS Reagent	Fisher Scientific
Saturated Sodium Chloride (Brine)	7647-14-5	ACS Reagent	Fisher Scientific
Silica Gel for Column Chromatography	7631-86-9	230-400 mesh	Sorbent Technologies
Hexane	110-54-3	HPLC Grade	Fisher Scientific
Ethyl Acetate	141-78-6	HPLC Grade	Fisher Scientific

Protocol 1: Synthesis of (6Z,9Z)-octadeca-6,9-dien-1-ol

This protocol describes the reduction of the carboxylic acid to the corresponding primary alcohol.

Procedure:

• Reaction Setup: Under an inert atmosphere (Nitrogen or Argon), add (6Z,9Z)-octadeca-6,9-dienoic acid (1.0 eq, e.g., 5.0 g, 17.8 mmol) to a dry three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer. Dissolve the acid in 100 mL of anhydrous THF.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Addition of Reducing Agent: Slowly add a 1.0 M solution of LiAlH₄ in THF (1.2 eq, e.g., 21.4 mL, 21.4 mmol) to the stirred solution via the dropping funnel over 30 minutes. Maintain the internal temperature below 5 °C.

  • Causality Note: Slow, controlled addition is crucial to manage the exothermic reaction and prevent side reactions. LiAlH₄ is a powerful reducing agent capable of reducing the carboxylic acid without affecting the isolated double bonds.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is fully consumed.

• Work-up (Quenching): Cool the reaction flask back to 0 °C. Carefully and slowly quench the excess LiAlH₄ by the sequential dropwise addition of:

  • 2.1 mL of H₂O

  • 2.1 mL of 15% (w/v) NaOH solution

  • 6.3 mL of H₂O

  • Safety Note: The quenching process is highly exothermic and generates hydrogen gas. It must be performed slowly in a well-ventilated fume hood. This specific sequence (Fieser workup) is designed to produce a granular precipitate of aluminum salts that is easy to filter.

• Filtration and Extraction: Stir the resulting slurry for 30 minutes until a white, filterable precipitate forms. Filter the mixture through a pad of Celite®, washing the filter cake thoroughly with diethyl ether (3 x 50 mL).

• Purification: Combine the organic filtrates and wash sequentially with water (50 mL) and brine (50 mL). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude (6Z,9Z)-octadeca-6,9-dien-1-ol as a colorless oil. The product is often pure enough for the next step, but can be further purified by column chromatography if needed.

Protocol 2: Synthesis of (6Z,9Z)-18-bromooctadeca-6,9-diene

This protocol details the conversion of the primary alcohol to the target alkyl bromide via an SN2 reaction.

Procedure:

• Reaction Setup: Under an inert atmosphere, dissolve the crude (6Z,9Z)-octadeca-6,9-dien-1-ol (1.0 eq, e.g., 4.5 g, 16.9 mmol) in 80 mL of anhydrous THF in a dry round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Addition of Brominating Agent: Add phosphorus tribromide (PBr₃) (0.4 eq, e.g., 2.0 mL, 6.76 mmol) dropwise to the stirred solution over 20 minutes. Maintain the temperature at 0 °C.

  • Causality Note: PBr₃ is an effective reagent for converting primary alcohols to alkyl bromides with minimal risk of rearrangement.[6][7] Using a slight excess ensures complete conversion, but a large excess can lead to side products. The reaction proceeds via an SN2 mechanism.

• Reaction: Stir the reaction mixture at 0 °C for 2 hours. Monitor the reaction by TLC until the alcohol is consumed.

• Work-up (Quenching): Slowly pour the reaction mixture over 100 g of crushed ice in a beaker.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 75 mL).

• Washing: Combine the organic layers and wash sequentially with cold water (50 mL), saturated NaHCO₃ solution (50 mL, to neutralize any acidic residue), and finally with brine (50 mL).

• Drying and Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to give the crude product.

Purification and Characterization

The crude product from Protocol 2 must be purified to remove unreacted starting material and byproducts.

Purification Protocol:

• Setup: Perform flash column chromatography using silica gel.

• Solvent System: A non-polar eluent system is required. Start with 100% hexane and gradually increase the polarity by adding ethyl acetate. A gradient of 0% to 2% ethyl acetate in hexane is typically effective.

• Execution: Dissolve the crude oil in a minimal amount of hexane and load it onto the column. Elute with the solvent system, collecting fractions and monitoring by TLC.

• Isolation: Combine the pure fractions containing the product and remove the solvent under reduced pressure to yield (6Z,9Z)-18-bromooctadeca-6,9-diene as a clear, colorless oil.

Characterization Data:

Property	Expected Value
Appearance	Colorless to pale yellow oil
Molecular Formula	C₁₈H₃₃Br[8]
Molecular Weight	329.36 g/mol [8]
¹H NMR (CDCl₃)	δ ~5.3-5.4 (m, 4H, olefinic), 3.41 (t, 2H, -CH₂Br), 2.77 (t, 2H, =CH-CH₂-CH=), 2.05 (q, 4H, -CH₂-CH=), 1.86 (p, 2H, -CH₂CH₂Br), 1.2-1.5 (m, 12H, alkyl CH₂), 0.89 (t, 3H, -CH₃)
¹³C NMR (CDCl₃)	δ ~130.2, 129.8, 128.0, 127.8 (olefinic), 33.9 (-CH₂Br), 32.5, 31.5, 29.6, 29.3, 29.1, 28.7, 28.1, 27.2, 25.6, 22.5, 14.0 (-CH₃)
Mass Spec (EI)	m/z (M⁺) calculated for C₁₈H₃₃Br: 328.1765, 330.1745 (isotopic pattern for Br)
Purity	>95% (as determined by GC-MS or qNMR)

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low yield in Step 1 (Reduction)	Incomplete reaction; wet reagents or glassware.	Ensure all glassware is oven-dried. Use fresh, anhydrous THF and a new bottle of LiAlH₄ solution. Increase reaction time.
Low yield in Step 2 (Bromination)	Incomplete reaction; degradation of PBr₃.	Use a freshly opened bottle of PBr₃. Ensure the reaction is kept at 0 °C during addition.
Presence of Dimer Byproducts	Side reactions during bromination.	Ensure slow addition of PBr₃ at 0 °C. Do not let the reaction warm up prematurely.
Isomerization of Double Bonds	Exposure to acid or heat during work-up/purification.	Use NaHCO₃ wash to neutralize all acid. Avoid excessive heat during solvent removal. Use neutral or deactivated silica gel if necessary.

Safety Precautions

• Lithium Aluminum Hydride (LiAlH₄): Extremely reactive with water and protic solvents. Reacts violently to produce flammable hydrogen gas. All manipulations must be performed under an inert atmosphere with anhydrous solvents.

• Phosphorus Tribromide (PBr₃): Corrosive and lachrymatory. Reacts with water to produce HBr gas. Handle only in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses, lab coat).

• Solvents: THF, diethyl ether, and hexane are highly flammable. Work away from ignition sources in a fume hood.

• Always consult the Safety Data Sheet (SDS) for each reagent before use.

References

• Wikipedia. (n.d.). Protecting group. Retrieved from [Link]

• Chen, J., Xiong, X., Chen, Z., & Huang, J. (2015). A highly para-selective halogenation of arenes bearing electron-donating coordinating groups. Synlett, 26(19), 2831-2834. Available at: [Link]

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• Chemistry LibreTexts. (2024). 10.5: Preparing Alkyl Halides from Alcohols. Retrieved from [Link]

• Johnson, C. R., & Dutra, G. A. (1973). The Hunsdiecker Reaction. Journal of the American Chemical Society, 95(23), 7777–7782.

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• Science of Synthesis. (2014).

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Application and Protocols for the Use of (6Z,9Z)-18-bromooctadeca-6,9-diene in Pheromone Traps

Introduction

(6Z,9Z)-18-bromooctadeca-6,9-diene is a long-chain unsaturated alkyl bromide. While not extensively documented as a standalone, naturally occurring insect pheromone, its chemical structure is analogous to known precursors and components of sex pheromones in various species of Lepidoptera (moths and butterflies). Specifically, C18 dienes are common motifs in the pheromone blends of numerous moth species. The terminal bromide functionality makes this compound a versatile synthetic precursor for the production of various pheromone components, such as alcohols, aldehydes, and acetates, through established chemical modifications.[1][2][3] This guide provides detailed application notes and protocols for researchers, scientists, and drug development professionals interested in utilizing (6Z,9Z)-18-bromooctadeca-6,9-diene as a potential attractant or as a starting material for the synthesis of active pheromone compounds for use in monitoring and controlling insect populations.

The primary application explored in this document is the use of this compound in pheromone traps for the purpose of monitoring the presence, abundance, and flight phenology of target moth species. Pheromone traps are a cornerstone of integrated pest management (IPM) programs, offering a species-specific and environmentally benign method for pest surveillance.[4]

Application Notes

Scientific Principles of Pheromone Trapping

Pheromone traps exploit the chemical communication systems of insects.[5] Female moths of many species release a species-specific blend of volatile organic compounds, known as a sex pheromone, to attract males for mating. By synthesizing these pheromones, or structurally similar compounds, and releasing them from a lure within a trap, it is possible to attract and capture the target male insects. The number of captured individuals can provide valuable data on population dynamics, helping to inform decisions on the timing and necessity of control interventions.[6]

The use of (6Z,9Z)-18-bromooctadeca-6,9-diene in this context is predicated on two potential mechanisms of action:

• Direct Attraction: The compound itself may possess sufficient structural similarity to a natural pheromone component to elicit an attractive response from male moths of certain species.

• Precursor Conversion: While less likely to occur in the field without specific enzymatic activity, the compound serves as an excellent starting point in the laboratory for the synthesis of known pheromone components. The protocols outlined below will focus on the direct use of the compound as a lure, a common first step in screening new potential attractants.

Considerations for Experimental Design

When designing experiments to evaluate the efficacy of (6Z,9Z)-18-bromooctadeca-6,9-diene as a pheromone lure, several factors must be considered to ensure the collection of robust and meaningful data:

• Target Species: Based on the C18 diene structure, potential target species may belong to families such as Noctuidae, Geometridae, or Tortricidae. A literature review of the pheromones of local pest species is recommended to identify potential candidates.

• Lure Formulation: The release rate of the pheromone from the lure is a critical factor.[7] This can be controlled by the type of dispenser used (e.g., rubber septum, capillary tube) and the loading dose.

• Trap Design: The choice of trap design depends on the flight behavior of the target insect.[8] Delta traps are commonly used for many moth species, while funnel traps may be more effective for stronger fliers.

• Trap Placement: Trap density, height, and location within the habitat can significantly influence capture rates.[6][9] Traps should be placed far enough apart to avoid interference, typically at least 50 meters.[6]

• Environmental Factors: Temperature, wind speed, and rainfall can all affect insect activity and pheromone dispersal, and thus trap catch.[10][11][12] It is crucial to record these parameters throughout the experimental period.

Protocols

Protocol 1: Preparation of Pheromone Lures

This protocol describes the preparation of rubber septa lures loaded with (6Z,9Z)-18-bromooctadeca-6,9-diene.

Materials:

• (6Z,9Z)-18-bromooctadeca-6,9-diene (liquid)

• Red rubber septa

• Hexane (HPLC grade)

• Micropipette and tips

• Small glass vials with PTFE-lined caps

• Forceps

• Fume hood

Procedure:

• Prepare a Stock Solution: In a fume hood, prepare a stock solution of (6Z,9Z)-18-bromooctadeca-6,9-diene in hexane. The concentration will depend on the desired loading dose. For example, to load 1 mg of the compound per septum, a 10 mg/mL solution can be prepared.

• Septa Preparation: Place the required number of rubber septa in a clean glass vial.

• Loading the Lures: Using a micropipette, carefully apply the desired volume of the stock solution onto each septum. For a 1 mg dose from a 10 mg/mL solution, apply 100 µL. Allow the solvent to evaporate completely in the fume hood for at least one hour.

• Storage: Once the solvent has evaporated, the lures can be used immediately or stored in a freezer at -20°C in airtight containers until needed. To avoid cross-contamination, do not store lures for different compounds together.[13]

Parameter	Recommendation	Rationale
Solvent	Hexane (HPLC grade)	High volatility ensures rapid evaporation, leaving the compound on the septum. High purity prevents contamination.
Loading Dose	0.1 - 2.0 mg per lure	A range of doses should be tested to determine the optimal concentration for the target species.
Dispenser Type	Red Rubber Septum	Commonly used for moth pheromones, providing a controlled release over several weeks.
Storage	-20°C in airtight container	Preserves the integrity of the compound and prevents premature volatilization.

Protocol 2: Trap Assembly and Deployment

This protocol details the assembly of Delta traps and their deployment in the field.

Materials:

• Delta traps with sticky liners

• Prepared pheromone lures

• Wire hangers

• Stakes or branches for trap placement

• Gloves (nitrile or rubber)

• GPS device for recording trap locations

Procedure:

• Trap Assembly: Assemble the Delta trap by folding it into a triangular shape.[14][15] Insert a sticky liner into the bottom of the trap.

• Lure Placement: Wearing gloves to avoid contamination, place a single pheromone lure in the center of the sticky liner.[13][16][17]

• Hanger Attachment: Attach a wire hanger to the top of the trap for suspension.[14]

• Trap Deployment:

  • Select suitable locations for trap placement based on the experimental design.

  • Hang the traps from stakes or tree branches at a height appropriate for the target species (typically 1-2 meters above the ground or crop canopy).

  • Ensure traps are securely fastened to prevent movement in the wind.[18]

  • Record the GPS coordinates of each trap.

• Trap Density: For monitoring, a density of 2-3 traps per hectare is generally sufficient. For mass trapping, a higher density of 30-40 traps per acre may be required.[19]

Protocol 3: Monitoring and Data Collection

This protocol outlines the procedure for checking traps and recording data.

Materials:

• Field notebook or data logger

• Forceps

• Replacement sticky liners and lures

• Hand lens for insect identification

Procedure:

• Trap Servicing Interval: Check traps on a regular schedule, typically every 7 to 14 days.[8]

• Data Recording: At each trap, record the following information:

  • Trap ID

  • Date

  • Number of target insects captured

  • Number of non-target insects captured (if applicable)

  • Condition of the trap and lure

  • Relevant environmental conditions (e.g., temperature, wind, precipitation)

• Trap Maintenance:

  • Carefully remove captured insects from the sticky liner using forceps for identification and counting.

  • Replace sticky liners when they become saturated with insects or debris.

  • Replace pheromone lures according to their expected field life (typically 4-6 weeks, but this should be determined experimentally).[8]

• Data Analysis: Analyze the collected data to determine population trends, peak activity periods, and the effectiveness of the pheromone lure.[6][20]

Parameter	Recommendation	Rationale
Monitoring Frequency	Weekly or bi-weekly	Provides a good balance between data resolution and labor.[8]
Data to Collect	Trap ID, date, insect counts, environmental data	Essential for robust analysis and interpretation of results.[6]
Lure Replacement	Every 4-6 weeks (or as determined)	Ensures a consistent and effective pheromone plume.[8]
Liner Replacement	When saturated or dirty	Maintains the trapping efficiency of the sticky surface.[6]

Visualizations

Caption: Workflow for a pheromone trapping experiment.

Caption: Detailed steps for pheromone lure preparation.

References

• Battelle. (n.d.). Navigating the Challenges of Pheromone Product Safety Testing. Retrieved from [Link]

• Estabrook, E. (n.d.). Implementing a Pheromone Monitoring Program. Insects Limited. Retrieved from [Link]

• Mangang, I. B., Loganathan, M., Malemnganbi, S., & Induja, C. (2025). Pheromone traps: analysing the factors helpful in mitigating the use of chemical insecticides for sustainable practices in storing food product commodities. RSC Advances.

• Cook, S. M., & corresponding author. (n.d.). Factors affecting trap catch in pheromone-based monitoring of saddle gall midge Haplodiplosis marginata (Diptera: Cecidomyiidae). CORE. Retrieved from [Link]

• (n.d.). Pest monitoring: proper use of pheromone traps. Tree Fruit magazine. Retrieved from [Link]

• The Ohio State University IPM Program. (2021, March 30). 5 How to Assemble a Delta Trap [Video]. YouTube. Retrieved from [Link]

• Ding, W., & Löfstedt, C. (2025). Bioproduction of (Z,E)‐9,12‐tetradecadienyl acetate (ZETA), the major pheromone component of Plodia, Ephestia, and Spodoptera species in yeast. Biotechnology and Bioengineering.
• Steiger, S. (2020). The Impact of Environmental Factors on the Efficacy of Chemical Communication in the Burying Beetle (Coleoptera: Silphidae). Journal of Chemical Ecology.
• Kim, J. H., Kim, M. J., & Kim, Y. (2015). Process for preparing sustained-release lure for combating pests. Google Patents.

• Nansen, C., & Phillips, T. W. (n.d.). Spatial Analysis of Pheromone-Baited Trap Captures from Controlled Releases of Male Indianmeal Moths. Environmental Entomology. Retrieved from [Link]

• Scott, A. M., & Buchinger, T. J. (2024).
• Cossé, A. A., & Cahiez, G. (2023). Total synthesis of insect sex pheromones: recent improvements based on iron-mediated cross-coupling chemistry. Beilstein Journal of Organic Chemistry.
• Kim, Y., & Boo, K. S. (2023). Functional Analysis of Pheromone Biosynthesis Activating Neuropeptide Receptor Isoforms in Maruca vitrata.
• Kurbanli, S., & Alyürük, H. (n.d.). Synthesis of Biologically Active and Environmental Friendly Insect Pesticides: Pheromones. Asian Journal of Chemistry.

• (n.d.). Guidelines for the Research and Registration of Pest Control Products Containing Pheromones. Health Canada. Retrieved from [Link]

• Hodges, R. J., & Hall, D. R. (n.d.). Optimising pheromone lures and trapping methodology for Prostephanus truncatus (Horn) (Coleoptera: Bostrichidae). Journal of Stored Products Research.

• Scentry Biologicals Inc. (n.d.). Delta Trap – ASSEMBLY & USE. Retrieved from [Link]

• (n.d.). Monitoring – Pheromone Tips. Museumpests.net. Retrieved from [Link]

• Shah, S. A. A., & Ahmad, S. (n.d.). Field study of pheromone trap catches of codling moth Cydia pomonella (L) (Lepidoptera; Tortricidae) in relation to weather parameters at Madyan Swat Pakistan. Journal of Entomology and Zoology Studies.
• Millar, J. G., & Gries, R. (2010). Improved synthesis of (3E,6Z,9Z)
• Schulz, S., & Boppré, M. (n.d.). Insect pheromone biosynthesis: Stereochemical pathway of hydroxydanaidal production from alkaloidal precursors in Creatonotos transiens (Lepidoptera, Arctiidae).
• Blomquist, G. J., & Vogt, R. G. (n.d.). Insect pheromone biosynthesis. Topics in Current Genetics.

• (2025). How to make Pheromone traps for insect control in field crops. Plantix. Retrieved from [Link]

• Utah State University Extension. (2013, March 27). How to Assemble a Large Plastic Delta Trap [Video]. YouTube. Retrieved from [Link]

• (n.d.).
• Tinzaara, W., & Gold, C. S. (n.d.). Factors influencing pheromone trap effectiveness in attracting the banana weevil, Cosmopolites sordidus. Uganda Journal of Agricultural Sciences.
• Li, X., & Zhang, A. (2021).

• Government of Nova Scotia. (n.d.). Delta Pheromone Trap. Retrieved from [Link]

• Anshelevich, L., & Harari, A. R. (2017). Monitoring and mass-trapping methodologies using pheromones: the lesser date moth Batrachedra amydraula. Bulletin of Entomological Research.

• (n.d.). Pheromones and Attractants for Invasive Pests. BIRC. Retrieved from [Link]

• Nguyen, T.-D., & Dang, C.-H. (2015).
• Ghosh, S., & Keesey, I. W. (2024). Protocol for aerial trapping and analyses of candidate pheromone compounds released by moths via gas chromatography-mass spectrometry. STAR Protocols.
• Koutek, B., Streinz, L., & Romaňuk, M. (1998). Syntheses of Insect Sex Pheromones. A Review of the Literature 1990-1998.

• (2024). Mistakes to avoid - pheromone monitoring program. Insects Limited. Retrieved from [Link]

• Herbert, E. J., & Mckervey, M. A. (n.d.). Solid formulations containing pheromones and method of using same. Google Patents.
• Morkin, M. I., & Funk, T. W. (n.d.).

• Scentry Biologicals Inc. (n.d.). LP Delta Trap – ASSEMBLY & USE. Retrieved from [Link]

• van der Goes van Naters, W., & Carlson, J. R. (2018).

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Application Note: Quantitative Purity Assessment of (6Z,9Z)-18-bromooctadeca-6,9-diene via Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This application note presents a comprehensive guide for the purity analysis of (6Z,9Z)-18-bromooctadeca-6,9-diene, a critical intermediate in pharmaceutical and fine chemical synthesis. The inherent reactivity of the cis-diene and the presence of a terminal bromine atom necessitate a robust and reliable analytical method to ensure batch-to-batch consistency and identify potential impurities. This document provides a detailed Gas Chromatography-Mass Spectrometry (GC-MS) protocol, including sample preparation, instrument parameters, and data analysis strategies. The causality behind experimental choices is explained to empower researchers to adapt and troubleshoot the methodology. This guide is intended for researchers, scientists, and drug development professionals requiring stringent quality control of this specialized lipid derivative.

Introduction: The Analytical Imperative for Purity

(6Z,9Z)-18-bromooctadeca-6,9-diene is a long-chain polyunsaturated fatty acid (PUFA) derivative with significant potential in targeted drug delivery and as a building block in the synthesis of complex bioactive molecules. The stereochemistry of the cis double bonds and the terminal bromo functionality are crucial for its intended biological activity and chemical reactivity. Impurities, arising from the synthetic route or degradation, can have a profound impact on downstream applications, potentially leading to failed syntheses, altered biological efficacy, or unforeseen toxicity.

Given that polyunsaturated fatty acids are susceptible to degradation, particularly through peroxidation, a validated analytical method is paramount.[1] Gas Chromatography-Mass Spectrometry (GC-MS) is the technique of choice for this analysis due to its high resolving power and the structural information provided by mass spectrometry, which is essential for the unambiguous identification of the main component and its potential impurities.[2][3]

The Challenge of Analyzing a Brominated PUFA

The analysis of (6Z,9Z)-18-bromooctadeca-6,9-diene by GC-MS presents a unique set of challenges:

• Thermal Lability: Polyunsaturated fatty acids can be unstable at the elevated temperatures used in GC analysis, potentially leading to isomerization or degradation.[2]

• Polarity: While the bromoalkane is less polar than a carboxylic acid, derivatization is often beneficial to improve peak shape and thermal stability.

• Isotopic Signature of Bromine: The presence of bromine, with its two stable isotopes (79Br and 81Br) in nearly equal abundance, results in a characteristic M+2 isotopic pattern in the mass spectrum. This feature is a powerful tool for confirming the presence of bromine in the parent molecule and its fragments.

• Potential for Isomerization: The cis double bonds can potentially isomerize to the more stable trans configuration, especially at high temperatures or in the presence of catalytic surfaces in the GC system.

This application note provides a framework to address these challenges through careful sample preparation, optimized GC-MS conditions, and a thorough understanding of the mass spectral fragmentation.

Comprehensive Analytical Workflow

The following diagram illustrates the complete workflow for the GC-MS analysis of (6Z,9Z)-18-bromooctadeca-6,9-diene purity.

Sources

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Unlocking Chemical Conversations: A Guide to Solid-Phase Microextraction (SPME) for Pheromone Sampling

Introduction: The Silent Language of Pheromones and the Need for a Sensitive Ear

In the intricate world of chemical ecology, communication is constant, yet often silent to human senses. Insects, for instance, engage in complex dialogues using a sophisticated language of chemical cues known as pheromones. These volatile and semi-volatile molecules govern critical behaviors such as mating, aggregation, and alarm signaling.[1] For researchers, scientists, and drug development professionals, deciphering this chemical language is paramount for developing sustainable pest management strategies, understanding biodiversity, and even discovering novel bioactive compounds.[1][2]

Traditional methods for collecting these ephemeral signals often involve cumbersome solvent extraction techniques, which can be time-consuming, require large sample sizes, and may mask the very compounds of interest under a large solvent peak.[3][4] Solid-Phase Microextraction (SPME) has emerged as a revolutionary, solvent-free sample preparation technology that addresses these challenges head-on.[5][6] This powerful technique allows for the rapid, sensitive, and efficient extraction and concentration of pheromones from a variety of matrices, including the air surrounding a calling insect, or directly from glandular sources.[3][7]

This comprehensive guide serves as both an application note and a detailed protocol handbook. It is designed to provide researchers with the foundational knowledge and practical steps necessary to successfully implement SPME for pheromone sampling and analysis, primarily through its coupling with Gas Chromatography-Mass Spectrometry (GC-MS).[8][9]

Fundamental Principles: The Science Behind SPME

At its core, SPME is a micro-extraction technique based on the partitioning of analytes between a sample matrix and a stationary phase coated onto a fused silica fiber.[10][11] This process is governed by the principles of equilibrium, where analyte molecules distribute themselves between the sample (or its headspace) and the SPME fiber coating until a state of equilibrium is reached.[5][12]

The amount of analyte extracted by the fiber is proportional to its concentration in the sample, making SPME a quantitative or semi-quantitative technique when properly calibrated.[13][14] The entire process can be broken down into two key steps:

• Extraction (Adsorption/Absorption): The SPME fiber is exposed to the sample, either by direct immersion into a liquid matrix or by exposure to the headspace above a liquid or solid sample.[5] Analytes move from the sample to the fiber coating based on their affinity for the stationary phase. This can occur through two primary mechanisms:

  • Absorption: For liquid-like polymer coatings such as Polydimethylsiloxane (PDMS), analytes partition into the bulk of the coating.

  • Adsorption: For solid, porous polymer coatings like Divinylbenzene (DVB) or Carboxen®, analytes adhere to the surface of the particles.[5]

• Desorption: After extraction, the fiber is retracted into its protective needle and transferred to the injection port of a gas chromatograph.[12] The high temperature of the GC inlet causes the rapid thermal desorption of the concentrated analytes from the fiber directly onto the analytical column for separation and subsequent detection.[14]

The choice between different SPME fibers is critical and depends on the physicochemical properties of the target pheromones, such as their polarity, volatility, and molecular weight.[5][15]

Visualizing the SPME Process

To better understand the workflow, the following diagram illustrates the key stages of SPME for pheromone sampling.

Caption: A generalized workflow for SPME pheromone analysis.

Choosing Your Weapon: A Guide to SPME Fiber Selection

The success of any SPME experiment hinges on the selection of the appropriate fiber coating. The principle of "like dissolves like" is a good starting point; a fiber's polarity should match that of the target analytes. Pheromones encompass a wide range of chemical classes, from nonpolar hydrocarbons to more polar acetates, alcohols, and aldehydes.

Fiber Coating	Polarity	Primary Application for Pheromone Classes
Polydimethylsiloxane (PDMS)	Nonpolar	Volatile, nonpolar compounds such as hydrocarbons and some esters.[8]
Polyacrylate (PA)	Polar	Polar, semi-volatile compounds like alcohols and some aldehydes.[8]
PDMS/Divinylbenzene (PDMS/DVB)	Bipolar	Aromatic and semi-volatile compounds; good for general screening.[8]
Carboxen/PDMS (CAR/PDMS)	Bipolar	Very volatile compounds and small molecules.
DVB/CAR/PDMS	Bipolar	Broad range of volatile and semi-volatile compounds with varying polarities.[8]

Application Protocols: From the Field to the Lab

Here, we present two detailed, field-proven protocols for common pheromone sampling scenarios. These protocols are designed to be self-validating by incorporating critical quality control steps.

Protocol 1: Headspace SPME (HS-SPME) for Airborne Pheromones from a Calling Insect

This non-invasive technique is ideal for collecting pheromones released by a live, signaling insect, providing a true representation of the emitted chemical blend.

Objective: To capture and identify the volatile sex pheromone components released by a female moth during her calling behavior.

Materials:

• SPME fiber holder and a suitable fiber (e.g., 65 µm PDMS/DVB for a broad range of moth pheromones).

• Glass sampling chamber (size appropriate for the insect).

• Clean, filtered air source.

• Gas Chromatograph-Mass Spectrometer (GC-MS).

• Vials for thermal desorption.

• Synthetic standards of potential pheromone components for confirmation.

Methodology:

• Fiber Conditioning: Before first use, and briefly before each sampling, condition the SPME fiber according to the manufacturer's instructions. This typically involves heating the fiber in the GC inlet to remove any contaminants.[12]

• Insect Acclimation: Place the calling female insect inside the glass sampling chamber. Allow the insect to acclimate for a period (e.g., 30 minutes) under appropriate environmental conditions (temperature, humidity, and photoperiod) to ensure natural calling behavior.

• Headspace Sampling:

  • Gently introduce the SPME fiber through a port in the chamber, positioning the exposed fiber in the vicinity of the insect's pheromone gland (if known) without disturbing the insect.

  • Expose the fiber to the headspace for a predetermined extraction time. This is a critical parameter to optimize; start with a time of 30-60 minutes. The extraction time should be kept consistent across all comparative samples for reproducibility.[12][13]

• Fiber Retraction and Storage: After the sampling period, retract the fiber into its protective needle. If analysis is not immediate, cap the needle and store it at a low temperature (e.g., 4°C) to prevent analyte loss.

• Thermal Desorption and GC-MS Analysis:

  • Insert the SPME needle into the heated GC injection port (typically 250°C, but optimize based on pheromone volatility and fiber thermal stability).[8]

  • Expose the fiber for a set desorption time (e.g., 2-5 minutes) to ensure complete transfer of analytes to the GC column.[8]

  • Initiate the GC-MS analysis. The temperature program of the GC oven should be optimized to achieve good separation of the pheromone components.

• Data Analysis and Validation:

  • Identify the compounds in the sample by comparing their mass spectra with libraries (e.g., NIST) and by comparing their retention times and mass spectra with those of authentic synthetic standards.

  • Quality Control: Run a "blank" SPME fiber (exposed to an empty chamber) to identify any background contaminants.

Protocol 2: Direct Sampling from an Excised Pheromone Gland

This method is useful when the pheromone is less volatile or when the goal is to determine the total pheromone content of the gland.

Objective: To identify and quantify the pheromone components present in the excised sex pheromone gland of an insect.

Materials:

• SPME fiber holder and a suitable fiber (e.g., 100 µm PDMS for less volatile, nonpolar compounds).

• Micro-vials (e.g., 2 mL) with PTFE-lined septa.

• Dissecting microscope and fine forceps.

• Heater/agitator for vials (optional but recommended).

• GC-MS system.

• Internal standard (a compound not present in the sample, used for quantification).

Methodology:

• Fiber Conditioning: Condition the SPME fiber as described in Protocol 1.

• Gland Excision: Carefully dissect the pheromone gland from the insect under a microscope.

• Sample Preparation:

  • Place the excised gland into a micro-vial. For quantitative analysis, add a known amount of an appropriate internal standard.

  • Seal the vial with a PTFE-lined septum cap.

• Headspace Extraction from the Gland:

  • Place the vial in a heater/agitator. Gently heating the sample (e.g., 40-60°C) can increase the volatility of semi-volatile pheromones and reduce the time needed to reach equilibrium.[5][16] Agitation also helps to accelerate the mass transfer of analytes to the headspace.[17]

  • Pierce the septum with the SPME needle and expose the fiber to the headspace above the gland for a defined period (e.g., 20-40 minutes). This time should be optimized and kept constant.

• Desorption and Analysis: Follow steps 5 and 6 from Protocol 1 for thermal desorption, GC-MS analysis, and data validation.

• Quantification: Create a calibration curve using synthetic standards of the identified pheromone components, each spiked with the same concentration of the internal standard. The ratio of the peak area of the pheromone to the peak area of the internal standard is used to determine the concentration.

Troubleshooting Common SPME Challenges

Even with robust protocols, challenges can arise. Here are some common issues and their solutions:

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Reproducibility	Inconsistent extraction time, temperature, or agitation.[12] Fiber contamination or degradation.	Strictly control all extraction parameters. Use an autosampler for best precision.[12] Regularly condition the fiber and run blanks.[17]
Low Analyte Response	Incorrect fiber choice. Extraction time too short. Desorption incomplete.	Test fibers with different polarities.[5] Increase extraction time to be closer to equilibrium.[12] Increase desorption temperature or time (within fiber limits).
Ghost Peaks/Carryover	Incomplete desorption from the previous run.	Increase desorption time or temperature. Bake out the fiber in a clean GC inlet between runs.[12]
Fiber Breakage	Bending the needle or exposing the fiber in a dense matrix during direct immersion.	Handle the SPME device with care. For complex matrices, headspace SPME is a safer option.[5]

Conclusion: The Future of Pheromone Research

Solid-Phase Microextraction represents a significant leap forward in our ability to study chemical communication. Its solvent-free nature, speed, and high sensitivity make it an invaluable tool for researchers in chemical ecology, entomology, and drug discovery.[14][18] By understanding the fundamental principles and following well-designed protocols, scientists can effectively listen in on the chemical conversations that shape the natural world, leading to innovative solutions for agriculture and a deeper appreciation for the complexity of life.

References

• Sigma-Aldrich. (n.d.). SPME Applications Guide.
• Millar, J. G. (2025). Sampling and sample preparation for pheromone analysis. In ResearchGate.
• Sigma-Aldrich. (n.d.). SPME for GC Analysis.
• Agilent. (n.d.). Solid Phase Microextraction Fundamentals.
• Sigma-Aldrich. (n.d.). SPME Applications Guide.
• Peršurić, Đ., et al. (2022). Optimization of SPME-Arrow-GC/MS Method for Determination of Free and Bound Volatile Organic Compounds from Grape Skins. MDPI.
• Polo, L. M., et al. (2022). Solid-Phase Microextraction—Gas Chromatography Analytical Strategies for Pesticide Analysis. Semantic Scholar.
• Journal of Chemical Ecology. (n.d.). SPME Guidelines.
• Fong, S. W., & Lee, H. K. (2000). Solid-phase microextraction for the investigation of sex pheromone of Eucosma notanthes Meyrick. PubMed.
• Taylor & Francis. (n.d.). A Review on Solid Phase Micro Extraction—High Performance Liquid Chromatography (SPME-HPLC) Analysis of Pesticides.
• BenchChem. (2025). GC-MS Analysis of Pheromone Gland Extracts.
• Hinshaw, J. (2003). Solid-Phase Microextraction (SPME): A Discussion.
• Sigma-Aldrich. (n.d.). Selection Guide for Supelco SPME Fibers.
• de Souza, A. D. L., et al. (2019). Effects of extraction parameters (agitation, time and temperature) on the isolation of VOCs from cagaita using different types of fibers.
• EST Analytical. (n.d.). Direct Immersion Versus Headspace SPME Sampling of Whiskey Samples.
• Sigma-Aldrich. (n.d.). SPME Troubleshooting Guide - Bulletin 928.
• OSTI.GOV. (2021). ANNUAL REPORTRaman Spectroscopy to Detect and Measure NOW Pheromones.
• MDPI. (n.d.). Applications of Solid-Phase Microextraction and Related Techniques.
• Vas, G., & Vékey, K. (2004). Solid-phase microextraction: a powerful sample preparation tool prior to mass spectrometric analysis. Journal of Mass Spectrometry.
• MDPI. (2019). Recent Developments and Applications of Solid Phase Microextraction (SPME) in Food and Environmental Analysis—A Review.
• ResearchGate. (n.d.). Solid‐Phase Microextraction and Its Application to Natural Products and Biological Samples.

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Technical Notes & Optimization

Technical Support Center: Optimizing Pheromone Release Through Temperature Management

Welcome to the technical support center for optimizing pheromone release from dispensers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the critical role of temperature in modulating the release of semiochemicals. Here, you will find not just procedural steps, but the causal reasoning behind experimental choices to ensure your studies are built on a foundation of scientific integrity.

Section 1: The Core Principles of Temperature and Pheromone Volatilization

Understanding the fundamental relationship between temperature and pheromone release is paramount for experimental success. The release of volatile compounds from a passive dispenser is primarily a process of evaporation and diffusion, both of which are heavily influenced by thermal energy.

Why does temperature have such a significant impact?

The vapor pressure of a pheromone—the pressure exerted by its gaseous phase in equilibrium with its solid or liquid phase—increases with temperature. As molecules within the dispenser gain thermal energy, they move more vigorously, increasing the likelihood of them escaping from the liquid or solid phase into the surrounding air. This relationship is often exponential, meaning even a small increase in temperature can lead to a substantial increase in the pheromone release rate.[1]

Studies have consistently demonstrated that temperature is a major determinant of release rates from various dispenser types.[2] For instance, research on two different passive dispensers showed that the highest weight loss, indicating the greatest pheromone release, occurred at 30°C, while the lowest was observed at 5°C.[3] The effect of temperature is not always linear; at higher temperatures, the release rate can accelerate more than proportionally.[3]

It is crucial to recognize that different dispenser materials and designs will interact with temperature differently, affecting the release profile.[4] Therefore, what works for one type of dispenser may not be directly applicable to another.

Section 2: Troubleshooting Guide for Common Temperature-Related Issues

This section addresses specific problems you might encounter during your experiments and provides actionable solutions based on scientific principles.

Issue 1: Inconsistent or Unpredictable Pheromone Release Rates in the Field.

• Causality: Field conditions are dynamic. Fluctuations in ambient temperature, direct sun exposure, and even microclimates within a crop canopy can lead to variable release rates.[3][5] For example, dispensers placed in direct sunlight will experience higher temperatures and thus higher release rates than those in shaded areas.[3]

• Troubleshooting Protocol:

  • Characterize the Thermal Environment: Deploy data loggers to continuously monitor the temperature at the location of your dispensers. This will provide a detailed thermal profile of your experimental site.

  • Protect Dispensers from Direct Solar Radiation: Where possible, position dispensers to be shaded by foliage or other structures to buffer them from extreme temperature swings caused by direct sunlight.[3]

  • Calibrate for Your Specific Conditions: Before large-scale deployment, conduct a preliminary study to correlate pheromone release rates (measured by weight loss or volatile collection) with the temperature variations in your specific field environment.[3]

Issue 2: Rapid Depletion of Pheromone in High-Temperature Environments.

• Causality: As established, higher temperatures accelerate pheromone release.[2][3] This can lead to the dispenser being exhausted prematurely, leaving your experiment without a viable lure for the intended duration. For example, one study found that at 35°C, certain dispensers were depleted within 20 days, whereas at 15°C, they still contained significant amounts of pheromone after 42 days.[2]

• Troubleshooting Protocol:

  • Select the Appropriate Dispenser Type: For high-temperature applications, choose dispensers specifically designed for a slower, more controlled release. This may involve different polymer blends or reservoir designs.[4]

  • Adjust Pheromone Load: If using custom-filled dispensers, consider increasing the initial pheromone load to compensate for the accelerated release rate. However, be mindful that this could also lead to an initial "burst" of release that may not be desirable.

  • Consider Timed-Release Technologies: For precise control, active release systems like aerosol dispensers can be programmed to release pheromones at specific intervals, mitigating the continuous high release rates of passive dispensers in hot weather.[4][6]

Issue 3: Low or No Pheromone Release in Cold Conditions.

• Causality: At low temperatures, the vapor pressure of the pheromone is significantly reduced, leading to a very low release rate.[3] In some cases, the pheromone formulation itself can be affected; if it has an alcohol base, the pheromone may solidify at very low temperatures.[7]

• Troubleshooting Protocol:

  • Determine the Pheromone's Physical Properties: Be aware of the freezing point of your pheromone formulation. If solidification is a risk, you may need to select a different solvent or a dispenser designed to function in colder climates.

  • Increase Dispenser Density (with caution): In some applications, increasing the number of dispensers per unit area can compensate for the lower release rate of individual dispensers. However, this can also increase costs and labor.

  • Evaluate the Target Organism's Activity: Consider the biology of the target species. Many insects are less active at lower temperatures, so a reduced pheromone release rate may still be sufficient for attraction.[8][9]

Section 3: Frequently Asked Questions (FAQs)

Q1: How do I determine the optimal temperature for my specific pheromone and dispenser?

A1: The optimal temperature is often a range rather than a single point and depends on your experimental goals. To determine this:

• Conduct a Temperature-Ramp Study: In a controlled laboratory setting, place your dispensers in an environmental chamber. Gradually increase the temperature and measure the pheromone release rate at each step. This can be done by measuring weight loss over time or by collecting and analyzing the released volatiles using techniques like gas chromatography.[3][10]

• Correlate with Biological Activity: The "optimal" temperature should align with the peak activity of your target organism. A high release rate is ineffective if the target insect is not active at that temperature.[5]

Q2: Can I store my pheromone dispensers at room temperature?

A2: It is strongly recommended to store unused pheromone dispensers at temperatures below zero, such as in a freezer.[11][12][13] Storing them at room temperature, especially for extended periods, can lead to premature pheromone loss and degradation, rendering them less effective when deployed.[9] High temperatures during storage can cause the volatile pheromones to evaporate, even through the dispenser packaging.[9]

Q3: How does humidity interact with temperature to affect pheromone release?

A3: While temperature is the primary driver, humidity can also play a role. Some dispenser materials may be permeable to water vapor, which could potentially affect the release matrix. Additionally, high humidity can influence the dispersal of the pheromone plume in the air. However, studies often find that temperature has a more dominant and direct effect on the release rate itself.[3][5]

Q4: What is the difference between passive and active release dispensers in terms of temperature optimization?

A4:

• Passive Dispensers: These release pheromones through diffusion and are therefore highly dependent on ambient temperature.[4] Optimization involves selecting the right dispenser material and design for the expected environmental conditions.[4]

• Active Dispensers (e.g., Aerosols): These systems release pheromones mechanically at pre-programmed intervals.[4][6] While the volatilization of the released aerosol droplets is still influenced by temperature, the overall release is much more controlled and less dependent on ambient temperature fluctuations.[6]

Section 4: Data and Protocols

Data Summary: Temperature's Effect on Pheromone Release

The following table summarizes findings from a study on the effect of temperature on the weight loss of two different passive pheromone dispensers over approximately 120 days.[3]

Temperature (°C)	Average Weight Loss - Isonet Dispenser (g)	Average Weight Loss - Rak Dispenser (g)
5	0.038	0.014
10	0.091	0.063
15	0.109	0.080
20	0.177	0.111
25	0.281	0.169
30	0.480	0.337

Experimental Protocol: Validating Pheromone Release Rate in a Controlled Environment

This protocol outlines a self-validating system to quantify the effect of temperature on pheromone release from passive dispensers.

Objective: To determine the pheromone release rate of a specific dispenser type at various constant temperatures.

Materials:

• Pheromone dispensers of the same type and batch

• Precision balance (readable to at least 0.1 mg)

• Temperature-controlled incubators or environmental chambers

• Forceps for handling dispensers

• Data logging software

Methodology:

• Initial Weighing: Individually label and weigh each dispenser to determine its initial weight (W_i). Record this value.

• Temperature Assignment: Place a set of replicate dispensers (e.g., n=5) into each incubator set to a specific constant temperature (e.g., 5, 10, 15, 20, 25, 30 °C).[3]

• Periodic Weighing: At regular intervals (e.g., weekly), remove the dispensers from the incubators, allow them to equilibrate to the balance room temperature for a very short and consistent period (to minimize temperature effects on the measurement itself), and weigh them.[3] Record the weight (W_t).

• Data Analysis:

  • Calculate the cumulative weight loss at each time point for each dispenser.

  • Plot the cumulative weight loss versus time for each temperature.

  • The slope of the linear portion of this graph represents the average pheromone release rate at that temperature.

• Final Tare Weight: Once the dispensers have ceased to lose weight, you can determine their final tare weight (the weight of the empty dispenser). This allows for the calculation of the net weight of the pheromone at any given time.

Section 5: Visualizing Workflows and Relationships

Workflow for Troubleshooting Inconsistent Pheromone Release

Caption: Key factors influencing pheromone release rate.

References

• Volatile compounds as insect lures: factors affecting release from passive dispenser systems. (n.d.). Google Scholar.

• The Dynamics of Pheromone Release in Two Passive Dispensers Commonly Used for Mating Disruption in the Control of Lobesia botrana and Eupoecilia ambiguella in Vineyards. (2024). National Center for Biotechnology Information. [Link]

• Microparticle Dispensers for the Controlled Release of Insect Pheromones. (2009). ResearchGate. [Link]

• How Are Pheromones Affected By Temperature?. (2016). Pheromone Treasures. [Link]

• Pheromone mediated modulation of pre-flight warm-up behavior in male moths. (2014). National Center for Biotechnology Information. [Link]

• Airborne Pheromone Quantification in Treated Vineyards with Different Mating Disruption Dispensers against Lobesia botrana. (2020). MDPI. [Link]

• A pheromone outweighs temperature in influencing migration of sea lamprey. (2015). The Royal Society Publishing. [Link]

• The Science of Suterra's Dispenser Technologies for Mating Disruption. (2024). Suterra. [Link]

• Handling of pheromones. (n.d.). Witasek. [Link]

• The Dynamics of Pheromone Release in Two Passive Dispensers Commonly Used for Mating Disruption in the Control of Lobesia botrana and Eupoecilia ambiguella in Vineyards. (2020). MDPI. [Link]

• Sex Pheromone Dispenser Type and Trap Design Affect Capture of Dogwood Borer. (2015). ResearchGate. [Link]

• Understanding Pheromones and Mating Disruption. (2020). Semios. [Link]

• Mistakes to avoid - pheromone monitoring program. (2024). Insects Limited. [Link]

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Reference Data & Comparative Studies

A Technical Guide to Evaluating the Efficacy of (6Z,9Z)-18-bromooctadeca-6,9-diene as an Insect Attractant

This guide provides a comprehensive framework for researchers and drug development professionals to evaluate the efficacy of the novel compound (6Z,9Z)-18-bromooctadeca-6,9-diene as a potential insect attractant. While public-domain data on the specific attractant properties of this molecule is limited, its structural similarity to known lepidopteran pheromones suggests a strong rationale for its investigation. This document outlines the requisite experimental methodologies to rigorously characterize its performance against established attractants for selected target species.

Introduction: The Rationale for Investigating (6Z,9Z)-18-bromooctadeca-6,9-diene

(6Z,9Z)-18-bromooctadeca-6,9-diene is a long-chain unsaturated aliphatic bromide.[1][2] Its core structure, featuring a (6Z,9Z)-diene system, is a common motif in the sex pheromones of various moth species, particularly within the Geometridae and Noctuidae families.[3][4][5] For instance, compounds with similar carbon chain lengths and unsaturation patterns have been identified as potent attractants for species like the winter moth (Operophtera brumata) and others.[3][6] The presence of a terminal bromine atom is a unique feature that warrants investigation, as halogenated compounds can sometimes mimic or antagonize natural pheromone activity.

Given the absence of established efficacy data, this guide proposes a systematic approach to:

• Identify potential target insect species.

• Characterize the electrophysiological response of target species to the compound.

• Assess the behavioral response in controlled and field environments.

• Benchmark its efficacy against known, commercially available pheromones.

The Insect Olfactory Signaling Pathway: A Primer

Understanding the mechanism of odor perception in insects is fundamental to designing effective attractants. The process begins with the detection of volatile molecules by specialized olfactory sensory neurons (OSNs) housed in sensilla on the insect's antennae.[7][8]

Insects possess two primary families of olfactory receptors: Odorant Receptors (Ors) and Ionotropic Receptors (Irs).[9][10] For moth sex pheromones, Ors are the principal mediators of detection. These receptors form heteromeric ion channels, typically consisting of a specific, ligand-binding Or protein and a conserved co-receptor known as Orco.[9][11] Upon binding of a pheromone molecule, this ion channel opens, leading to depolarization of the OSN and the generation of an action potential that travels to the brain, ultimately eliciting a behavioral response.[8][11]

Caption: Generalized insect olfactory signaling pathway.

Experimental Workflow for Efficacy Evaluation

A multi-tiered approach is essential for a comprehensive evaluation, moving from physiological screening to behavioral assays and field trials.

Caption: A tiered experimental workflow for evaluating insect attractants.

Step 1: Electroantennography (EAG) Screening

EAG is a powerful technique for rapidly assessing whether an insect's antenna can detect a specific volatile compound.[12][13][14] It measures the summed electrical potential changes from all responding OSNs on the antenna.

Protocol:

• Insect Preparation: Select 3-4 day old male moths of the target species (e.g., Operophtera brumata or a related geometrid). Gently restrain the moth in a holder, such as a modified pipette tip.[15]

• Antenna Excision: Under a dissecting microscope, carefully excise one antenna at the base.

• Electrode Placement: Mount the excised antenna between two electrodes using conductive gel. The reference electrode is placed at the base of the antenna, and the recording electrode makes contact with the distal tip.[16]

• Stimulus Delivery: A charcoal-filtered, humidified air stream is continuously passed over the antenna. A known concentration of (6Z,9Z)-18-bromooctadeca-6,9-diene, dissolved in a solvent like hexane, is puffed into the airstream for a short duration (e.g., 1-2 seconds).[15]

• Data Recording: Record the resulting depolarization (in millivolts) using an EAG system. A significant negative deflection relative to a solvent-only control indicates a positive response.

• Comparative Analysis: Test a range of concentrations of the target compound and compare the responses to a positive control (the known pheromone for the species) and a negative control (solvent).

Step 2: Wind Tunnel Bioassays

Once EAG confirms antennal detection, a wind tunnel assay is crucial to determine if the compound elicits the appropriate behavioral response (e.g., upwind flight, casting, and source location).[17][18]

Protocol:

• Tunnel Setup: Use a laminar flow wind tunnel with controlled wind speed, temperature, and light intensity.

• Lure Preparation: Load a rubber septum or other slow-release dispenser with a precise amount of (6Z,9Z)-18-bromooctadeca-6,9-diene. Place the lure at the upwind end of the tunnel.

• Insect Release: Release individual male moths at the downwind end of the tunnel.

• Behavioral Observation: Record key behaviors, including:

  • Activation: Percentage of moths taking flight.

  • Upwind Flight: Percentage of activated moths flying towards the source.

  • Source Contact: Percentage of moths reaching the lure.

• Comparative Treatments: Test the target compound against the standard pheromone and a solvent control.

Step 3: Field Trapping Experiments

Field trials are the definitive test of an attractant's practical efficacy, assessing its performance under real-world environmental conditions and in the presence of competing natural odors.[19][20]

Protocol:

• Trap Selection: Use standard pheromone traps, such as delta traps or bucket traps, appropriate for the target moth species.[21][22]

• Lure Preparation: Prepare lures containing (6Z,9Z)-18-bromooctadeca-6,9-diene and lures with the standard pheromone. A "no lure" trap should be included as a control.

• Experimental Design: Employ a randomized complete block design.[23] Place traps in a grid pattern with sufficient spacing (e.g., >20 meters) to avoid interference.[22] Rotate the trap treatments at regular intervals to account for positional effects.

• Data Collection: Collect and count the number of captured male moths in each trap at regular intervals (e.g., weekly) for the duration of the flight period of the target species.

• Statistical Analysis: Analyze the trap catch data using appropriate statistical methods (e.g., ANOVA followed by a means separation test) to determine if there are significant differences between the treatments.

Data Presentation and Interpretation

To facilitate a clear comparison, all quantitative data should be summarized in a structured table.

Table 1: Hypothetical Comparative Efficacy Data

Metric	(6Z,9Z)-18-bromooctadeca-6,9-diene	Standard Pheromone (e.g., (3Z,6Z,9Z)-1,3,6,9-nonadecatetraene)	Control (Solvent/No Lure)
EAG Response (mV)	-1.2 ± 0.2	-2.5 ± 0.3	-0.1 ± 0.05
Wind Tunnel: % Upwind Flight	45%	85%	5%
Wind Tunnel: % Source Contact	20%	70%	0%
Field Trial: Mean Trap Catch/Week	15 ± 4	55 ± 8	1 ± 0.5

Note: The data presented in this table is purely illustrative and must be generated through the experimental protocols described above.

Conclusion and Future Directions

This guide provides a robust scientific framework for the systematic evaluation of (6Z,9Z)-18-bromooctadeca-6,9-diene as a novel insect attractant. By following the outlined methodologies, researchers can generate the necessary electrophysiological and behavioral data to objectively compare its efficacy against established alternatives. Should this compound demonstrate significant attractant properties, further research would be warranted to optimize its formulation, release rate, and potential synergistic or antagonistic effects when combined with other semiochemicals.

References

• McElfresh, J. S., & Millar, J. G. (2010). Improved synthesis of (3E,6Z,9Z)-1,3,6,9-nonadecatetraene, attraction inhibitor of bruce spanworm, Operophtera bruceata, to pheromone traps for monitoring winter moth, Operophtera brumata. Journal of Chemical Ecology, 36(3), 349–357. [Link]

• Millar, J. G., et al. (1996). Synthesis and field testing of enantiomers of 6Z,9Z-cis-3,4-epoxydienes as sex attractants for geometrid moths. Journal of Chemical Ecology, 22(9), 1735–1752. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 10065142, (6Z,9Z)-18-bromooctadeca-6,9-diene. PubChem. Retrieved from [Link]

• Beroza, M., & Green, N. (1963). Materials Tested as Insect Attractants. U.S. Department of Agriculture, Agricultural Research Service. [Link]

• Todd, J. L., & Baker, T. C. (1999). Electroantennographic Resolution of Pulsed Pheromone Plumes in Two Species of Moths with Bipectinate Antennae. Chemical Senses, 24(5), 517–526. [Link]

• Youm, O., & Beevor, P. S. (1995). Field Evaluation of Pheromone-Baited Traps for Coniesta ignefusalis (Lepidoptera: Pyralidae) in Niger. Journal of Economic Entomology, 88(1), 65–69. [Link]

• Fleischer, J., et al. (2018). Peripheral olfactory signaling in insects. Current Opinion in Insect Science, 30, 83–90. [Link]

• Gries, R., et al. (2005). (Z,Z)-6,9-Heneicosadien-11-One: Major Sex Pheromone Component Of Painted Apple Moth, Teia anartoides. Journal of Chemical Ecology, 31(3), 603–617. [Link]

• Rihani, K., et al. (2020). Molecular mechanisms of olfactory detection in insects: beyond receptors. Open Biology, 10(10), 200222. [Link]

• Tiwari, A. K., et al. (2024). Pheromone Trapping: Advancements and Innovations in Pest Management Technologies. ResearchGate. [Link]

• Baker, T. C., & Vickers, N. J. (1997). Field and laboratory electroantennographic measurements of pheromone plume structure correlated with oriental fruit moth behaviour. Entomologia Experimentalis et Applicata, 85(2), 161–178. [Link]

• Meagher, R. L., & Mitchell, E. R. (1999). Insect Attractants and Traps. University of Florida IFAS Extension. [Link]

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A Researcher's Guide to the Validation of Novel Pheromone Components: A Methodological Comparison

This guide provides a comprehensive overview of the rigorous experimental workflow required to validate a candidate compound as a key pheromone component. While the specific compound of interest, (6Z,9Z)-18-bromooctadeca-6,9-diene , is not established in the scientific literature as a validated key pheromone component for any specific species, this document will use it as a hypothetical candidate to illustrate the validation process. For comparative data and context, we will refer to the well-characterized pheromone system of the Dusky Clearwing Moth, Paranthrene tabaniformis.

Introduction: The Burden of Proof in Chemical Ecology

In the field of chemical ecology, the identification of a new pheromone component is a significant discovery. Pheromones, chemical signals used for communication between members of the same species, are pivotal in behaviors such as mating, aggregation, and trail-following. Their identification and synthesis have profound implications for pest management, conservation biology, and our fundamental understanding of animal communication.

However, the journey from a candidate molecule to a validated pheromone component is a meticulous process demanding a multi-faceted evidentiary approach. It is not sufficient to simply identify a compound in a glandular extract. A rigorous validation framework is essential to establish a causal link between the molecule and a specific behavioral response. This guide outlines the critical experimental stages of this process, emphasizing the "why" behind each methodological choice.

The Candidate Molecule: (6Z,9Z)-18-bromooctadeca-6,9-diene

(6Z,9Z)-18-bromooctadeca-6,9-diene is a C18 long-chain unsaturated aliphatic bromide.[1][2][3][4] Its structure, featuring two Z-configured double bonds, is reminiscent of many lepidopteran sex pheromones. While commercially available for research purposes, a comprehensive review of the scientific literature does not reveal any studies confirming its role as a key pheromone component in any insect species. Therefore, we will proceed by outlining the necessary steps to validate this, or any, candidate pheromone.

The Validation Workflow: A Step-by-Step Approach

The validation of a candidate pheromone relies on a tiered approach, moving from initial detection of neural responses to conclusive behavioral assays.

Step 1: Electroantennography (EAG) - The Initial Screen

The "Why": Before investing in complex behavioral studies, it is crucial to determine if the insect can even detect the candidate compound. The electroantennogram (EAG) is a powerful and relatively high-throughput technique to measure the total electrical output of the antenna in response to an olfactory stimulus.[5][6][7] A positive EAG response indicates that the compound is activating olfactory receptor neurons on the antenna, making it a viable candidate for further investigation.

Experimental Protocol: Electroantennogram (EAG) Bioassay

• Antenna Preparation:

  • Excise the antenna from a live, sexually mature male insect (in the case of a female-produced sex pheromone).

  • Using a sharp scalpel, remove the distal tip of the antenna.

  • Mount the antenna between two glass capillary electrodes filled with a saline solution (e.g., Ringer's solution). The recording electrode is placed over the cut distal end, and the reference electrode is inserted into the base of the antenna.

• Stimulus Delivery:

  • Prepare serial dilutions of the synthetic candidate compound, (6Z,9Z)-18-bromooctadeca-6,9-diene, in a high-purity solvent (e.g., hexane).

  • Apply a known volume of each dilution onto a piece of filter paper and allow the solvent to evaporate.

  • Insert the filter paper into a Pasteur pipette.

  • Deliver a puff of purified, humidified air through the pipette, directing the odor plume over the mounted antenna.

• Data Acquisition and Analysis:

  • Record the voltage change across the antenna using a high-impedance amplifier.

  • Measure the peak amplitude of the negative voltage deflection for each stimulus.

  • Normalize the responses to a positive control (a known pheromone component or a general odorant that elicits a consistent response) and a negative control (solvent only).

  • A statistically significant and dose-dependent increase in the EAG response compared to the negative control is considered a positive result.

Step 2: Gas Chromatography-Electroantennographic Detection (GC-EAD) - Identifying the Active Components

The "Why": Natural pheromone blends are often complex mixtures. Gas chromatography-electroantennographic detection (GC-EAD) is a powerful technique that couples the separation capabilities of gas chromatography with the sensitivity of the insect's antenna as a detector.[8][9][10][11][12] This allows for the precise identification of which components in a natural extract elicit an antennal response.

Experimental Workflow: GC-EAD

Caption: A simplified workflow of a GC-EAD system.

Comparative Example: Paranthrene tabaniformis

A chemical analysis of the pheromone gland extracts of female P. tabaniformis revealed five compounds.[13][14] In a hypothetical GC-EAD analysis, the extract would be injected into the GC. As each of the five compounds elutes from the column, the FID would register a peak. Simultaneously, the portion of the effluent directed to the male P. tabaniformis antenna would elicit a depolarization (an EAG response) only for the biologically active compounds. By aligning the FID chromatogram with the EAD signal, researchers can pinpoint the exact compounds that the male moth can detect. For P. tabaniformis, (3E,13Z)-octadeca-3,13-dien-1-ol (E3,Z13-18:OH), (3Z,13Z)-octadeca-3,13-dien-1-ol (Z3,Z13-18:OH), and (2E,13Z)-octadeca-2,13-dien-1-ol (E2,Z13-18:OH) were identified as key pheromone components.[13][14]

Step 3: Behavioral Assays - The Ultimate Validation

The "Why": While electrophysiological assays confirm detection, they do not reveal the behavioral significance of a compound.[5][6] A compound could be an attractant, a repellent, or an antagonist. Behavioral assays are therefore the gold standard for validating a pheromone's function. Wind tunnel assays are particularly powerful as they allow for the observation of a range of stereotypical upwind flight behaviors in response to a pheromone plume.[15][16]

Experimental Protocol: Wind Tunnel Bioassay

• Setup:

  • Use a glass or acrylic wind tunnel with controlled airflow (e.g., 0.3-0.5 m/s), temperature, and humidity.

  • Illuminate the tunnel with red light, as many moth species are active at dusk and are not disturbed by red light.

  • Position a video camera to record the flight paths of the insects.

• Stimulus and Release:

  • Place a rubber septum or filter paper loaded with a precise amount of the synthetic candidate pheromone at the upwind end of the tunnel to create an odor plume.

  • Release sexually mature male moths one at a time at the downwind end of the tunnel.

• Data Collection and Analysis:

  • Record the following behavioral parameters for each moth:

    • Activation: Taking flight.

    • Upwind Flight: Oriented flight towards the odor source.

    • Casting: Zig-zagging flight perpendicular to the wind direction upon losing the odor plume.[17]

    • Source Contact: Landing on or near the odor source.

  • Compare the behavioral responses to the candidate compound with a positive control (the full natural pheromone blend or a known major component) and a negative control (solvent only).

Comparative Performance Metrics: A Hypothetical Scenario

To validate (6Z,9Z)-18-bromooctadeca-6,9-diene, its performance would be compared against a known pheromone blend and a control.

Treatment	N	Activation (%)	Upwind Flight (%)	Source Contact (%)
Control (Solvent)	50	10	2	0
(6Z,9Z)-18-bromooctadeca-6,9-diene	50	65	40	15
Positive Control (P. tabaniformis blend)	50	95	88	80

In this hypothetical scenario, (6Z,9Z)-18-bromooctadeca-6,9-diene elicits a significantly higher behavioral response than the control, suggesting it has some biological activity. However, its performance is substantially lower than the positive control, indicating it is likely not the key pheromone component but could be a minor component or a synergist.

The Importance of Synergy and Antagonism

Pheromone communication is rarely mediated by a single compound. The specific blend and ratio of components are often crucial for species-specific recognition. For P. tabaniformis, while E3,Z13-18:OH is a major component, field tests have shown that the addition of Z3,Z13-18:OH and E2,Z13-18:OH significantly increases male attraction.[13][14] Conversely, the presence of an incorrect isomer or an "off" ratio can act as an antagonist, inhibiting the response. Therefore, a comprehensive validation of (6Z,9Z)-18-bromooctadeca-6,9-diene would require testing it in combination with other identified compounds from the target species' glandular extract.

Conclusion: A Rigorous Path to Discovery

The validation of a new pheromone component is a hierarchical process that builds a case from neuronal detection to whole-organism behavioral response. While (6Z,9Z)-18-bromooctadeca-6,9-diene does not currently have published data to support its role as a key pheromone, the experimental framework outlined in this guide provides a clear and scientifically robust pathway for its, or any other candidate molecule's, validation. By adhering to this rigorous, multi-step validation process, researchers can ensure the scientific integrity of their findings and contribute meaningfully to the fascinating field of chemical ecology.

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